Platinum nanoparticles supported on Ca(Mg)-zeolites for efficient room-temperature alcohol oxidation under aqueous conditions†
Chemical Communications Pub Date: 2014-07-04 DOI: 10.1039/C4CC02685C
Abstract
Platinum nanoparticles supported on Ca(Mg)-ZSM-5 is an efficient, highly selective and stable catalyst for room-temperature oxidation of alcohols in water. Based on in situ EPR measurement and the radical trapping technique, we propose that the generation of ˙OH radicals by cleavage of the O–O bond in the H2O2 intermediate is the rate determining step, which participated in the abstraction of H from the α-C–H bond of alcohol molecules to produce aldehydes/ketones.
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